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Compound of Interest

Compound Name:
Chlorotris(triphenylphosphine)rhod

ium(I)

Cat. No.: B101334 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Chlorotris(triphenylphosphine)rhodium(I), commonly known as Wilkinson's

catalyst. The following procedural guidance, operational plans, and disposal protocols are

designed to minimize risk and build a foundation of trust in laboratory safety practices.

Hazard Identification and Personal Protective Equipment (PPE)

Chlorotris(triphenylphosphine)rhodium(I) is a red-brown solid that can cause skin and

serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[3][4][5] Therefore,

adherence to proper PPE protocols is critical. The following table summarizes the

recommended personal protective equipment.
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Protection Type Recommended Equipment
Specifications and Use

Cases

Respiratory Protection

Dust respirator / NIOSH-

certified dust and mist

respirator

Recommended where

exposure through inhalation

may occur from use, especially

when generating dust.[1][2]

Hand Protection Protective gloves
Neoprene or nitrile rubber

gloves are recommended.[2]

Eye Protection
Safety glasses or chemical

goggles

Contact lenses should not be

worn.[2] A face shield may be

required in situations with a

high potential for splashing.[1]

Skin and Body Protection Protective clothing / Lab coat

Wear suitable protective

clothing to minimize skin

contact.[2][6]

Foot Protection Protective boots
Required if the situation

demands.[1]

Operational and Handling Plan

A systematic approach to handling Chlorotris(triphenylphosphine)rhodium(I) is crucial for

minimizing exposure and ensuring experimental integrity.

Workflow for Handling Chlorotris(triphenylphosphine)rhodium(I)
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Workflow for Handling Wilkinson's Catalyst

Preparation

Handling Post-Handling & Disposal

Review Safety Data Sheet (SDS) Don Appropriate PPE Ensure proper ventilation (fume hood) Weigh and handle solid in a fume hood

Avoid generating dust

Keep container tightly closed when not in use Decontaminate work area Wash hands thoroughly Dispose of waste in designated containers Retain for precious metal recovery if possible

Decision Matrix for PPE Selection

Hazard Assessment Task Evaluation

Required PPE

Review Chemical Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Dust Respirator

Respiratory Hazard

Chemical Goggles / Safety Glasses

Eye Hazard

Nitrile/Neoprene Gloves

Skin Contact Hazard

Protective Clothing

Skin Contact Hazard

Assess Potential for:
- Dust Generation

- Splashing

Face Shield

Splash Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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